Cas no 332907-28-5 (2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide)

• Product Name: 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• CAS No: 332907-28-5
• MF: C₂₄H₂₂N₄OS
• MW: 414.522683620453
• CID: 890351
• Update Time: 2023-08-02

2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-methylphenyl)-2-[[4-phenyl-5-(phenylmethyl)-4H-1,2,4-triazol-3-yl]th io]-
• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide
• Oprea1_328304
• Oprea1_268357
• ST50254244
• 2-((5-BENZYL-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-(4-METHYLPHENYL)ACETAMIDE
• N-(4-methylphenyl)-2-[4-phenyl-5-benzyl(1,2,4-triazol-3-ylthio)]acetamide
• 2-[(5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H22N4OS/c1-18-12-14-20(15-13-18)25-23(29)17-30-24-27-26-22(16-19-8-4-2-5-9-19)28(24)21-10-6-3-7-11-21/h2-15H,16-17H2,1H3,(H,25,29)
• InChI Key： MYPMYYNRPSAMHL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NN=C(CC2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 527
• Topological Polar Surface Area: 85.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles